Cas no 1260657-53-1 (2-(4-amino-3,5-difluorophenyl)acetic acid)

2-(4-amino-3,5-difluorophenyl)acetic acid structure
1260657-53-1 structure
Product Name:2-(4-amino-3,5-difluorophenyl)acetic acid
CAS No:1260657-53-1
MF:C8H7F2NO2
MW:187.143489122391
CID:1011206
PubChem ID:53416271
Update Time:2025-04-20

2-(4-amino-3,5-difluorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(4-amino-3,5-difluorophenyl)acetic acid
    • (4-AMINO-3,5-DIFLUOROPHENYL)ACETIC ACID
    • SCHEMBL4611268
    • 1260657-53-1
    • Inchi: 1S/C8H7F2NO2/c9-5-1-4(3-7(12)13)2-6(10)8(5)11/h1-2H,3,11H2,(H,12,13)
    • InChI Key: MLASWOQBRCLVRS-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C=C(C=1)CC(=O)O)F)N

Computed Properties

  • Exact Mass: 187.044
  • Monoisotopic Mass: 187.044
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3A^2
  • XLogP3: 0.9
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent